Cas no 2757901-18-9 (Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate)

Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate is a cyclobutane-derived compound featuring both an amino and a methylsulfanylmethyl substituent, along with a methyl ester functional group. Its unique structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmacologically active molecules or agrochemicals. The presence of the amino group allows for further functionalization, while the methylsulfanylmethyl moiety may contribute to enhanced reactivity in certain transformations. The ester group provides a handle for hydrolysis or transesterification, facilitating downstream modifications. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, offering a balance of rigidity and synthetic flexibility.
Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate structure
2757901-18-9 structure
Product Name:Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
CAS No:2757901-18-9
MF:C8H15NO2S
MW:189.27520108223
CID:5853641
PubChem ID:165757628
Update Time:2025-10-29

Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
    • EN300-37102385
    • 2757901-18-9
    • Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
    • Inchi: 1S/C8H15NO2S/c1-11-7(10)8(5-12-2)3-6(9)4-8/h6H,3-5,9H2,1-2H3
    • InChI Key: WJEUPQXJBQDTFE-UHFFFAOYSA-N
    • SMILES: S(C)CC1(C(=O)OC)CC(C1)N

Computed Properties

  • Exact Mass: 189.08234989g/mol
  • Monoisotopic Mass: 189.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 77.6Ų

Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37102385-0.05g
methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
2757901-18-9 95.0%
0.05g
$1596.0 2025-03-18
Enamine
EN300-37102385-0.1g
methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
2757901-18-9 95.0%
0.1g
$1672.0 2025-03-18
Enamine
EN300-37102385-0.25g
methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
2757901-18-9 95.0%
0.25g
$1748.0 2025-03-18
Enamine
EN300-37102385-0.5g
methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
2757901-18-9 95.0%
0.5g
$1824.0 2025-03-18
Enamine
EN300-37102385-1.0g
methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
2757901-18-9 95.0%
1.0g
$1900.0 2025-03-18
Enamine
EN300-37102385-2.5g
methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
2757901-18-9 95.0%
2.5g
$3725.0 2025-03-18
Enamine
EN300-37102385-5.0g
methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
2757901-18-9 95.0%
5.0g
$5512.0 2025-03-18
Enamine
EN300-37102385-10.0g
methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate
2757901-18-9 95.0%
10.0g
$8173.0 2025-03-18

Additional information on Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate

Recent Advances in the Study of Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate (CAS: 2757901-18-9)

Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate (CAS: 2757901-18-9) is a cyclobutane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyclobutane ring, an amino group, and a methylsulfanyl moiety, has shown promise as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

One of the key areas of research involving Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate is its role as a building block for the synthesis of cyclobutane-containing pharmaceuticals. Cyclobutane rings are increasingly recognized for their ability to impart conformational rigidity and metabolic stability to drug molecules, making them valuable scaffolds in medicinal chemistry. Recent work has demonstrated the utility of this compound in the synthesis of protease inhibitors, where the cyclobutane ring serves as a core structural element that enhances binding affinity and selectivity.

In addition to its synthetic applications, Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. For instance, a recent publication in the Journal of Medicinal Chemistry reported the synthesis of a series of cyclobutane-based analogs, including those derived from Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate, which showed potent activity against bacterial pathogens such as Staphylococcus aureus and Escherichia coli.

The mechanism of action of these derivatives is believed to involve interference with bacterial cell wall synthesis or modulation of key enzymatic pathways. Further studies are underway to elucidate the precise molecular targets and optimize the pharmacological profiles of these compounds. The presence of the methylsulfanyl group in Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate is particularly noteworthy, as it may contribute to the compound's reactivity and interaction with biological targets through sulfur-based interactions.

Another exciting development is the exploration of Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate in the context of targeted drug delivery. Researchers have utilized this compound as a linker or spacer in the design of prodrugs and antibody-drug conjugates (ADCs). The cyclobutane ring's stability and the amino group's reactivity make it an attractive candidate for conjugation strategies aimed at improving drug solubility, bioavailability, and tissue specificity.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate, making it more accessible for further research and development. Innovations in catalytic cycloaddition reactions and enantioselective synthesis have enabled the efficient preparation of this compound and its derivatives with high purity and yield.

In conclusion, Methyl 3-amino-1-[(methylsulfanyl)methyl]cyclobutane-1-carboxylate (CAS: 2757901-18-9) represents a promising scaffold in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for the development of novel therapeutics. Ongoing research is expected to uncover additional applications and optimize its pharmacological properties, further solidifying its role in the advancement of medicinal chemistry.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.